![molecular formula C16H26N2O4S B4653516 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide](/img/structure/B4653516.png)
4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide
Overview
Description
4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide is a chemical compound that has gained a lot of attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MS023 and is a potent inhibitor of the bromodomain and extra-terminal (BET) family of proteins.
Mechanism of Action
The mechanism of action of 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide involves the inhibition of the BET family of proteins. BET proteins are involved in the regulation of gene expression, and their inhibition has been shown to have potent anti-cancer activity. 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide binds to the bromodomain of BET proteins, preventing them from interacting with acetylated histones and regulating gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide are still being studied. However, it has been shown to have potent anti-cancer activity in vitro and in vivo. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide in lab experiments is its potent anti-cancer activity. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity of this compound and its potential side effects.
Future Directions
There are several future directions for the study of 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide. One of the most promising directions is the development of new cancer therapies. BET inhibitors have been shown to have potent anti-cancer activity, and 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide is a potent BET inhibitor. Further studies are needed to determine the efficacy and safety of this compound in the treatment of cancer. Other future directions include the study of the biochemical and physiological effects of this compound and the development of new synthetic methods for its preparation.
Scientific Research Applications
4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide has potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. BET inhibitors have been shown to have potent anti-cancer activity, and 4-methoxy-N-(3-methylbutyl)-3-[(propylamino)sulfonyl]benzamide is a potent BET inhibitor. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.
properties
IUPAC Name |
4-methoxy-N-(3-methylbutyl)-3-(propylsulfamoyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O4S/c1-5-9-18-23(20,21)15-11-13(6-7-14(15)22-4)16(19)17-10-8-12(2)3/h6-7,11-12,18H,5,8-10H2,1-4H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCASONCSJJXMMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=C(C=CC(=C1)C(=O)NCCC(C)C)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(3-methylbutyl)-3-(propylsulfamoyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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